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tert-Butyl 1-

allylhydrazinecarboxylate

Cat. No.: B153078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical nomenclature associated

with tert-Butyl 1-allylhydrazinecarboxylate, a compound relevant in organic synthesis and as

a building block in medicinal chemistry.

Chemical Identity
tert-Butyl 1-allylhydrazinecarboxylate is a protected hydrazine derivative. The presence of

the tert-butoxycarbonyl (Boc) group makes it a stable reagent for the introduction of the

allylhydrazine moiety in various synthetic transformations.

IUPAC Nomenclature
The formal name for this compound, according to the International Union of Pure and Applied

Chemistry (IUPAC) guidelines, is tert-butyl N-amino-N-prop-2-enylcarbamate[1].

The systematic naming conventions for related structures can be complex. For instance, the

"tert-butyl" group itself is a preferred prefix in IUPAC nomenclature for the (CH₃)₃C- moiety[2]

[3].
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Synonyms and Alternative Names
In scientific literature, patents, and chemical supplier catalogs, this compound is known by

several synonyms. The use of varied names can arise from different nomenclature systems

(e.g., CAS indexing names) or historical naming conventions.

Nomenclature Type Name

IUPAC Name tert-butyl N-amino-N-prop-2-enylcarbamate[1]

Common Name tert-Butyl 1-allylhydrazinecarboxylate[1][4]

Alternative Spelling tert-butyl1-allylhydrazine-1-carboxylate[4][5]

CAS Name
Hydrazinecarboxylic acid, 1-(2-propen-1-yl)-,

1,1-dimethylethyl ester[4]

Synonym 1-Allyl-1-tert-butoxycarbonylhydrazine[4][6]

Synonym
N-Allyl-hydrazinecarboxylic acid tert-butyl

ester[4][5]

Synonym 1-Allyl-hydrazinecarboxylic acid tert-butyl ester

Identifier Eos-61126[1]

Structural and Registry Information
Identifier Value

CAS Number 21075-86-5[1][4][5]

Molecular Formula C₈H₁₆N₂O₂[1][5]

Molecular Weight 172.23 g/mol [1]

PubChem CID 10535205[1]

MDL Number MFCD18447709[1][5]

InChI Key ZTWGIZOCAXOUOE-UHFFFAOYSA-N[4]

SMILES CC(C)(C)OC(=O)N(CC=C)N[4]
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Nomenclature Relationships
The following diagram illustrates the relationship between the primary IUPAC name, the

common name, and key synonyms for the compound.

tert-butyl N-amino-N-prop-2-enylcarbamate
(IUPAC Name)

tert-Butyl 1-allylhydrazinecarboxylate
(Common Name)

is commonly known as

Hydrazinecarboxylic acid, 1-(2-propen-1-yl)-,
1,1-dimethylethyl ester

has synonym

1-Allyl-1-tert-butoxycarbonylhydrazine

has synonym

N-Allyl-hydrazinecarboxylic acid tert-butyl ester

has synonym

Click to download full resolution via product page

Caption: Relationship between IUPAC name and synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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